N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-1-naphthamide

• IUPAC Name: N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C23H23NO3/c1-27-18-11-12-21-17(14-18)8-5-13-23(21,26)15-24-22(25)20-10-4-7-16-6-2-3-9-19(16)20/h2-4,6-7,9-12,14,26H,5,8,13,15H2,1H3,(H,24,25)
• InChI Key: IVDOVSGMMSXHIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(CCC2)(CNC(=O)C3=CC=CC4=CC=CC=C43)O
• Molecular Formula: C23H23NO3
• Molecular Weight: 361.4 g/mol

Description

N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-1-naphthamide, also known as HET0016, is a selective inhibitor of the enzyme 20-hydroxyeicosatetraenoic acid (20-HETE) synthase. This compound has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, cancer, and inflammation.

Scientific Research Applications

Structural and Dynamic Disorder Studies

A foundational aspect of research on tetrahydronaphthalene derivatives, including compounds structurally related to N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-1-naphthamide, is the investigation of their solid-state disorder. One study focused on the solid-state NMR and X-ray crystallography of similar tetrahydronaphthalene derivatives, revealing dynamic disorder in their molecular conformations. This has implications for understanding the physical properties and reactivity of such compounds (Facey et al., 1996).

Binding Affinity and Selectivity at Sigma Receptors

Another significant area of research is the exploration of tetrahydronaphthalene derivatives as ligands for sigma receptors. Studies have demonstrated that specific modifications in the piperidine ring of N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-1-naphthamide analogs can lead to selective binding and activity at sigma(1) receptors. This research opens potential therapeutic applications in neurology and oncology, highlighting the compound's relevance in developing new drugs with targeted actions (Berardi et al., 2005).

Metabolic Characterization

Understanding the metabolism of related compounds is crucial for assessing their safety and efficacy as therapeutic agents. A study on the in vitro phase I metabolism of methamnetamine, a compound with structural similarities, in human liver microsomes provides insights into the metabolic pathways that might be relevant for N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-1-naphthamide. Identifying major metabolites and their formation pathways can inform the development of safer and more effective drug candidates (Young-ki Hong et al., 2021).